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Introduction
RFamide-related peptide-1 (RFRP-1), the mammalian ortholog of the avian gonadotropin-

inhibitory hormone (GnIH), is a neuropeptide that plays a significant role in regulating

reproductive and cardiac functions.[1] It exerts its effects by binding to G-protein coupled

receptors (GPCRs), primarily the neuropeptide FF receptor 1 (NPFF1R or GPR147) and

neuropeptide FF receptor 2 (NPFF2R or GPR74).[1][2][3][4][5] Understanding the cellular

signaling pathways activated by RFRP-1 is crucial for elucidating its physiological roles and for

the development of novel therapeutics targeting these pathways.

One of the key signaling cascades initiated by the activation of certain GPCRs is the

mobilization of intracellular calcium ([Ca2+]i). This process is a critical second messenger

system that regulates a myriad of cellular processes. Evidence suggests that NPFF1R can

couple to Gq proteins, which activate a phosphatidylinositol-calcium second messenger

system.[1][6][7] This pathway involves the activation of phospholipase C (PLC), leading to the

generation of inositol 1,4,5-trisphosphate (IP3).[6][7] IP3 then binds to its receptors on the

endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm.[8][9][10][11]

This application note provides a detailed protocol for measuring RFRP-1-induced cellular

responses by monitoring changes in intracellular calcium concentration using fluorescent
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imaging techniques.[3]

Signaling Pathway of RFRP-1-Induced Calcium
Mobilization
The binding of RFRP-1 to its Gq-coupled receptor, NPFF1R, initiates a well-defined signaling

cascade culminating in an increase in cytosolic calcium. The key steps are outlined below and

illustrated in the following diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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